Cas no 5118-05-8 (methyl 4-methoxythiophene-2-carboxylate)

• Product Name: methyl 4-methoxythiophene-2-carboxylate
• CAS No: 5118-05-8
• MF: C₇H₈O₃S
• MW: 172.201621055603
• MDL: MFCD17012823
• CID: 363033
• PubChem ID: 12646620
• Update Time: 2025-04-19

methyl 4-methoxythiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 4-methoxy-, methyl ester
• methyl 4-methoxythiophene-2-carboxylate
• methyl4-methoxythiophene-2-carboxylate
• EN300-95869
• DTXSID40505564
• CHEMBL4579645
• AKOS006334814
• 4-Methoxy-2-thiophenecarboxylic acid methyl ester
• 5118-05-8

• MDL： MFCD17012823
• Inchi： 1S/C7H8O3S/c1-9-5-3-6(11-4-5)7(8)10-2/h3-4H,1-2H3
• InChI Key： HCXYSDHMZUIGIF-UHFFFAOYSA-N
• SMILES： S1C=C(C=C1C(=O)OC)OC

Computed Properties

• Exact Mass: 172.01944
• Monoisotopic Mass: 172.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives